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Compound of Interest

Compound Name: SLF80821178 hydrochloride

Cat. No.: B15571179 Get Quote

Application Notes and Protocols for SLF80821178
Hydrochloride
Audience: Researchers, scientists, and drug development professionals.

Introduction
SLF80821178 hydrochloride is a potent and orally active inhibitor of the sphingosine-1-

phosphate (S1P) transporter, Spns2.[1][2] By blocking Spns2, SLF80821178 hydrochloride
prevents the release of S1P from cells.[3][4] This mechanism is significant because

extracellular S1P is a critical signaling molecule that regulates numerous physiological

processes, including immune cell trafficking, by binding to a family of five G-protein coupled

receptors (S1P₁₋₅).[5]

In preclinical studies, SLF80821178 was found to inhibit S1P release from HeLa cells with an

IC₅₀ of 51 nM.[1][6] Administration of the compound to mice resulted in a significant reduction in

circulating lymphocytes, which is a characteristic phenotype of Spns2-deficient animals, making

it a valuable chemical tool for studying the therapeutic potential of Spns2 inhibition in

autoimmune diseases and other S1P-mediated conditions.[3][4]

Chemical and Physical Properties
The properties of SLF80821178 and its hydrochloride salt are summarized below. It is crucial to

use the molecular weight of the hydrochloride salt for accurate molarity calculations when
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working with this form.

Property Value Reference

Compound Name SLF80821178 hydrochloride [1]

Target
Sphingosine-1-Phosphate

Transporter (Spns2)
[1][6]

CAS Number 2764877-62-3 [1][7]

Molecular Formula C₂₁H₃₆ClN₃O [7][8]

Molecular Weight 381.98 g/mol [8]

Appearance White to off-white solid [9]

Signaling Pathway of SLF80821178 Hydrochloride
SLF80821178 acts on a key upstream node in the S1P signaling pathway.[4] Intracellular S1P

is transported out of the cell by Spns2. Once in the extracellular space, S1P binds to its

receptors (S1P₁₋₅) on target cells, such as lymphocytes, to elicit a cellular response. By

inhibiting Spns2, SLF80821178 blocks S1P egress, thereby reducing the activation of S1P

receptors and modulating downstream physiological effects like lymphocyte trafficking from

lymphoid tissues.[5]
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Caption: S1P signaling pathway and inhibition by SLF80821178.
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Experimental Protocols
Protocol for Preparing In Vitro Stock Solutions
This protocol describes the preparation of a high-concentration stock solution of SLF80821178
hydrochloride in DMSO, suitable for subsequent dilution in cell culture media for in vitro

experiments.

4.1. Materials and Equipment

SLF80821178 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Vortex mixer

Sonicator (water bath)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes

4.2. Workflow for In Vitro Stock Solution Preparation
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Prepare Concentrated
Drug-DMSO Solution

Add Co-solvent 1
(e.g., PEG300 or Corn Oil)

Vortex/Mix Until Clear

Add Co-solvent 2 (Optional)
(e.g., Tween-80)

Vortex/Mix Until Clear

Add Final Vehicle
(e.g., Saline)

Vortex/Mix to Homogeneity

Formulation Ready
for Administration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15571179?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/slf80821178-hydrochloride.html
https://www.medchemexpress.com/search.html?q=SLF&ft=&fa=&fp=
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c00879
https://pubmed.ncbi.nlm.nih.gov/38952222/
https://pubmed.ncbi.nlm.nih.gov/38952222/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11247503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11247503/
https://www.medchemexpress.com/slf80821178.html
https://immunomart.com/product/slf80821178-hydrochloride/
https://www.medchemexpress.com/slf80821178-hydrochloride.html?locale=es-ES
https://www.medchemexpress.com/slf80821178.html?locale=es-ES
https://www.benchchem.com/product/b15571179#protocol-for-dissolving-slf80821178-hydrochloride-for-experiments
https://www.benchchem.com/product/b15571179#protocol-for-dissolving-slf80821178-hydrochloride-for-experiments
https://www.benchchem.com/product/b15571179#protocol-for-dissolving-slf80821178-hydrochloride-for-experiments
https://www.benchchem.com/product/b15571179#protocol-for-dissolving-slf80821178-hydrochloride-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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